Cas no 1004550-20-2 (3-Bromoimidazo1,2-apyridine-6-carbaldehyde)

3-Bromoimidazo[1,2-a]pyridine-6-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its bromo and aldehyde functional groups provide reactive sites for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential drug candidates. The imidazopyridine core offers a rigid scaffold that can enhance binding affinity and selectivity in target interactions. High purity and stability under standard conditions make it suitable for diverse synthetic applications. Its utility in cross-coupling reactions and nucleophilic additions underscores its importance as an intermediate in fine chemical synthesis.

3-Bromoimidazo1,2-apyridine-6-carbaldehyde structure

1004550-20-2 structure

Product Name:3-Bromoimidazo1,2-apyridine-6-carbaldehyde

CAS No:1004550-20-2

MF:C₈H₅BrN₂O

MW:225.042100667953

MDL:MFCD14583145

CID:892926

PubChem ID:57416962

Update Time:2025-08-10

3-Bromoimidazo1,2-apyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromoimidazo[1,2-a]pyridine-6-carboxaldehyde
- 3-bromo-Imidazo[1,2-a]pyridine-6-carboxaldehyde
- 3-bromoimidazo[1,2-a]pyridine-6-carbaldehyde
- IMidazo[1,2-a]pyridine-6-carboxaldehyde, 3-broMo-
- 3-BroMoiMidazo[1,2-a]pyridine-6-carboxaldehyde, 95%
- 3-Bromoimidazo[1,2-a]pyridine-6-carbaldehyde, AldrichCPR
- SCHEMBL4253831
- DB-339277
- AKOS016012330
- DTXSID50726248
- CS-0034140
- AS-8420
- AT41766
- MFCD14583145
- 1004550-20-2
- PMCPYYAVCSERGH-UHFFFAOYSA-N
- HY-109887
- 3-Bromoimidazo1,2-apyridine-6-carbaldehyde
- MDL： MFCD14583145
- Inchi： 1S/C8H5BrN2O/c9-7-3-10-8-2-1-6(5-12)4-11(7)8/h1-5H
- InChI Key： PMCPYYAVCSERGH-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=CC(C=O)=CN21

Computed Properties

Exact Mass: 223.95855
Monoisotopic Mass: 223.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 34.4Å²

Experimental Properties

Melting Point: ca 209℃
PSA: 34.37
LogP: 1.90930
Sensitiveness: Air Sensitive

3-Bromoimidazo1,2-apyridine-6-carbaldehyde Pricemore >>

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